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Compound of Interest

Compound Name: Aluminum;titanium

CAS No.: 12004-78-3

Cat. No.: B077228

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cost-effectiveness and performance of

various manufacturing processes for Aluminum-Titanium (Al-Ti) alloys, with a primary focus on

the widely used Ti-6Al-4V alloy. The information presented is supported by experimental data to

aid in the selection of the most suitable manufacturing route for specific research,

development, and production needs.

Overview of Manufacturing Processes
The selection of a manufacturing process for Al-Ti components is a critical decision that

impacts not only the final cost but also the material's microstructure and mechanical properties.

This guide focuses on four key manufacturing methods:

Investment Casting: A traditional method where a wax pattern is used to create a ceramic

mold into which molten metal is poured.

Powder Metallurgy (PM): A process involving the blending of metal powders, compacting

them into a desired shape, and then sintering to create a solid part.
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Selective Laser Melting (SLM): An additive manufacturing (AM) or 3D printing process that

uses a high-power laser to fuse metal powder particles together layer by layer.

Electron Beam Melting (EBM): Another AM process that utilizes an electron beam in a

vacuum to melt and fuse metal powder.

Comparative Analysis of Mechanical Properties
The manufacturing process significantly influences the mechanical properties of the final Al-Ti

component. The following table summarizes typical mechanical properties of Ti-6Al-4V

produced by different methods.

Manufacturing
Process

Tensile
Strength (MPa)

Yield Strength
(MPa)

Elongation (%)
Hardness
(HRC)

Investment

Casting (HIPed)
950 - 1050 850 - 950 8 - 15 ~36

Powder

Metallurgy

(HIPed)

900 - 1100 800 - 1000 10 - 18 30 - 40

Selective Laser

Melting (As-built)
1100 - 1300 1000 - 1200 6 - 10 ~38-42

Electron Beam

Melting (As-built)
950 - 1100 850 - 1000 10 - 15 ~35-38

Wrought

(Annealed)
900 - 1150 830 - 1080 10 - 18 ~36

Note: Properties can vary significantly based on specific process parameters, post-processing

treatments (like Hot Isostatic Pressing - HIP), and the quality of the raw materials. The

"Wrought (Annealed)" data is provided as a baseline for comparison with traditionally

manufactured Ti-6Al-4V.
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The cost-effectiveness of a manufacturing process is a complex interplay of raw material costs,

equipment investment, production volume, labor, and post-processing requirements.

Manufacturi
ng Process

Raw
Material
Cost

Equipment
Cost

Production
Speed

Post-
Processing

Best Suited
For

Investment

Casting
Moderate High

Moderate to

High

Often

Required

(surface

finishing,

HIP)

Complex

shapes,

medium to

high volume

production.

Powder

Metallurgy

Low to

Moderate
High High

Can be

significant

(sintering,

HIP)

High volume

production of

near-net-

shape parts.

[1]

Selective

Laser Melting
High High

Low to

Moderate

Extensive

(support

removal,

stress relief,

surface

finishing)

Highly

complex,

customized,

low-volume

parts.

Electron

Beam Melting
High Very High Moderate

Less than

SLM (fewer

supports,

lower residual

stress)

High-value,

complex

parts for

aerospace

and medical.

[2][3]

Key Cost Considerations:

Raw Material: Titanium powder for additive manufacturing is significantly more expensive

than the raw materials for casting or conventional powder metallurgy.
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Buy-to-Fly Ratio: This ratio of the weight of the initial raw material to the weight of the final

part is a major cost driver in aerospace applications. Additive manufacturing processes offer

a significantly better buy-to-fly ratio compared to traditional subtractive methods.

Post-Processing: Additive manufacturing methods often require extensive post-processing

steps, such as support removal, heat treatment to relieve residual stresses, and surface

finishing, which add to the overall cost and lead time.[2][3] EBM generally requires less post-

processing than SLM due to the high-temperature build environment which reduces internal

stresses.[2][3]

Energy Consumption: The Kroll process, used to produce titanium sponge, is highly energy-

intensive, contributing to the high initial cost of the material.[4]

Experimental Protocols
Tensile Testing of Al-Ti Alloys
Objective: To determine the ultimate tensile strength, yield strength, and elongation of Al-Ti

alloys manufactured by different processes.

Standard: This protocol is based on the ASTM E8/E8M "Standard Test Methods for Tension

Testing of Metallic Materials".[5][6][7][8]

Apparatus:

Universal Testing Machine (UTM) with appropriate load cell capacity.

Extensometer for accurate strain measurement.

Calipers or micrometer for precise measurement of specimen dimensions.

Specimen Preparation:

Fabricate dog-bone shaped tensile specimens from the Al-Ti material produced by each

manufacturing process (casting, powder metallurgy, SLM, EBM).

Ensure specimen dimensions conform to the specifications outlined in ASTM E8/E8M for the

material form (e.g., round or flat).
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Machine the surfaces of the specimens to the required finish to eliminate stress

concentrations.

Accurately measure and record the cross-sectional area of the gauge section of each

specimen.

Procedure:

Securely mount the specimen in the grips of the Universal Testing Machine, ensuring proper

alignment to avoid bending stresses.

Attach the extensometer to the gauge section of the specimen.

Apply a tensile load at a constant strain rate as specified in ASTM E8/E8M.

Continuously record the load and the corresponding elongation from the load cell and

extensometer, respectively.

Continue the test until the specimen fractures.

After fracture, carefully fit the broken ends of the specimen together and measure the final

gauge length to determine the percentage elongation.

Measure the smallest cross-sectional area at the point of fracture to determine the reduction

of area.

Data Analysis:

Plot the stress-strain curve from the recorded load and elongation data.

Determine the 0.2% offset yield strength from the stress-strain curve.

Identify the ultimate tensile strength (the maximum stress reached during the test).

Calculate the percentage elongation and reduction of area.

Visualizing Manufacturing Workflows

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Investment Casting Workflow

Mold Creation

Casting

Post-Processing

1. Wax Pattern Creation

2. Wax Pattern Assembly ('Tree')

3. Ceramic Shell Building

4. Wax Removal (Dewaxing)

5. Melting of Al-Ti Alloy

6. Pouring into Pre-heated Mold

7. Solidification & Cooling

8. Shell Removal

9. Part Separation from 'Tree'

10. Finishing & Inspection
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Caption: Workflow for the Investment Casting process.

Powder Metallurgy Workflow

Powder Preparation

Part Formation

Sintering & Finishing

1. Powder Production

2. Powder Blending

3. Compaction in a Die

4. Ejection of 'Green' Part

5. Sintering

6. Secondary Operations (Optional)

7. Finished Part
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Caption: Workflow for the Powder Metallurgy process.

Additive Manufacturing (SLM/EBM) Logical Flow

Digital Design & Preparation

Building Process

Post-Processing

1. 3D CAD Model Creation

2. Conversion to STL File

3. Slicing into Layers

4. Powder Bed Deposition

5. Selective Melting (Laser/E-beam)

6. Build Platform Lowering

Repeat 4-6 for each layer

7. Part Removal from Build Plate

8. Support Structure Removal

9. Heat Treatment (Stress Relief)

10. Surface Finishing & Inspection
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Click to download full resolution via product page

Caption: Logical flow for Additive Manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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